Cas no 98027-17-9 (5-amino-1,2-oxazole-4-carbonitrile)

5-amino-1,2-oxazole-4-carbonitrile structure

98027-17-9 structure

Product Name:5-amino-1,2-oxazole-4-carbonitrile

CAS No:98027-17-9

MF:C₄H₃N₃O

MW:109.086119890213

MDL:MFCD00128284

CID:803251

PubChem ID:312128

Update Time:2025-09-18

5-amino-1,2-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Aminoisoxazole-4-carbonitrile
- 4-Isoxazolecarbonitrile,5-amino-(6CI,9CI)
- 5-amino-1,2-oxazole-4-carbonitrile
- 5-amino-4-Isoxazolecarbonitrile
- 5-Amino-isoxazole-4-carbonitrile
- 5-amino-4-isoxazolecarbonitrile(SALTDATA: FREE)
- NSC 220469
- 4-Isoxazolecarbonitrile, 5-amino-
- 5-Amino-4-cyanoisoxazole
- NSC220469
- PubChem15486
- 4-cyano-5-aminoisoxazole
- RSCBB000032
- HAZRYIRJNFYOLH-UHFFFAOYSA-N
- RSC000836
- STK782825
- SBB002694
- TRA0052471
- SY029358
- ST
- 5-Amino-4-isoxazolecarbonitrile (ACI)
- Z56983135
- FD13120
- SCHEMBL5158238
- C4H3N3O
- MFCD00128284
- DTXSID10309975
- AKOS000666220
- EN300-35474
- DB-011485
- AS-48890
- 98027-17-9
- ALBB-020153
- NSC-220469
- MDL： MFCD00128284
- Inchi： 1S/C4H3N3O/c5-1-3-2-7-8-4(3)6/h2H,6H2
- InChI Key： HAZRYIRJNFYOLH-UHFFFAOYSA-N
- SMILES： N#CC1=C(N)ON=C1

Computed Properties

Exact Mass: 109.02800
Monoisotopic Mass: 109.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.8
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.3

Experimental Properties

Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 378.1℃ at 760 mmHg
Flash Point: 182.5°C
Refractive Index: 1.556
Solubility: Slightly soluble (13 g/l) (25 º C),
PSA: 75.84000
LogP: 0.70968

5-amino-1,2-oxazole-4-carbonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Hazard Category Code： 20/21/22
Safety Instruction： 36/37
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD98287)

5-amino-1,2-oxazole-4-carbonitrile Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-amino-1,2-oxazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D853765-1g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	≥95%	1g	898.20	2021-05-17
Fluorochem	228259-250mg	5-Aminoisoxazole-4-carbonitrile	98027-17-9	95%	250mg	￡30.00	2022-02-28
Fluorochem	228259-1g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	95%	1g	￡83.00	2022-02-28
Fluorochem	228259-5g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	95%	5g	￡330.00	2022-02-28
Fluorochem	228259-10g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	95%	10g	￡607.00	2022-02-28
Chemenu	CM191247-5g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	95%	5g	$327	2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY029358-0.25g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	>95%	0.25g	¥300.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY029358-1g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	>95%	1g	¥850.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY029358-5g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	>95%	5g	¥3350.00	2025-04-11
Apollo Scientific	OR13389-1g	5-Aminoisoxazole-4-carbonitrile	98027-17-9	95%	1g	£60.00	2025-02-19

5-amino-1,2-oxazole-4-carbonitrile Production Method

Production Method 1

123-06-8

98027-17-9

Reaction Conditions

1.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Ethanol ; 5 h, rt

Reference

: Experimental and Theoretical Approach to Novel Polyfunctionalized Isoxazole

Al-Azmi, Amal; Shalaby, Mona A., Current Organic Chemistry (2021, 2021, 25(7), 849-856

5-amino-1,2-oxazole-4-carbonitrile Raw materials

2-(ethoxymethylidene)propanedinitrile

5-amino-1,2-oxazole-4-carbonitrile Preparation Products

5-amino-1,2-oxazole-4-carbonitrile (98027-17-9)

5-amino-1,2-oxazole-4-carbonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:98027-17-9)5-amino-1,2-oxazole-4-carbonitrile

Order Number:A11242

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 21:33

Price ($):190.0

Email:sales@amadischem.com

Product Official Link

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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

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5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

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